![molecular formula C6H11N3O B1519414 2-amino-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol CAS No. 1152927-77-9](/img/structure/B1519414.png)
2-amino-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol
Overview
Description
“2-amino-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol” is a compound that contains a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It also contains an amino group and a hydroxyl group attached to an ethane backbone .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a catalyst-free combinatorial library of novel 2-amino-4-(5-hydroxy-3-methyl-1H-pyrazol-4-yl)-4H-chromene-3-carbonitrile derivatives has been developed by a four-component reaction between hydrazine hydrate, ethyl acetoacetate, 2-hydroxybenzaldehydes, and malononitrile in water at ambient temperature .Molecular Structure Analysis
The molecular structure of “this compound” would include a pyrazole ring with a methyl group at the 1-position and an amino-ethanol group at the 2-position .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, compounds with similar structures have been used in various chemical reactions. For example, 4-Amino-1-methylpyrazole has been used as a building block in heterocyclic chemistry .Scientific Research Applications
Catalytic Applications
The compound 2-amino-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol has been utilized in the synthesis of various heterocyclic compounds. For instance, it has been involved in the preparation of tetrahydrobenzo[b]pyran and pyrano[2,3-c]pyrazole derivatives, showcasing its use in catalytic applications. This process benefits from shorter reaction times and better yields, highlighting the compound's efficiency in catalysis (Maleki & Ashrafi, 2014).
Synthesis of Heterocyclic Derivatives
In another study, this compound was used in the eco-friendly synthesis of pyrazolyl α-amino esters derivatives. These derivatives hold significance in medicinal chemistry and synthetic applications. The synthesis approach offers a practical route to new active biomolecules through an O-alkylation reaction, indicating the compound's versatility in synthesizing bioactive molecules (Mabrouk et al., 2020).
Multicomponent Synthesis
The compound has also been integral in multicomponent synthesis processes. A study demonstrates its use in synthesizing 2-amino-3-cyano-4H-pyrans and pyran-annulated heterocyclic scaffolds, employing urea as an organo-catalyst. This method is noted for its environmentally friendly nature and the ability to produce a diverse range of functionalized pyrans and heterocycles (Brahmachari & Banerjee, 2014).
Synthesis and Characterization of Heterocyclic Compounds
Another application involves the synthesis and characterization of heterocyclic compounds such as 2-amino-4H-pyrans. These compounds are studied for their structural and physicochemical properties using various spectroscopic techniques. Their synthesis involves the cyclization of Michael adducts, showcasing the compound's role in the formation of complex organic structures (Litvinov & Shestopalov, 2011).
Biocatalytic Applications
In the realm of biocatalysis, this compound has been employed in the synthesis of 2-amino-4H-pyrans through a biocatalytic tandem multicomponent reaction. This method emphasizes the compound's role in environmentally friendly synthesis processes and its potential in the creation of libraries of bioactive molecules (Yang et al., 2020).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various biological targets such as nicotinamide phosphoribosyltransferase (nampt) and cytochrome p450 (cyp) enzymes .
Mode of Action
Similar compounds have been found to inhibit nampt, an enzyme that plays a pivotal role in many biological processes including metabolism and aging .
Biochemical Pathways
Similar compounds have been found to affect the nad+ salvage pathway, which is crucial for cellular energy metabolism .
Pharmacokinetics
Similar compounds have been found to have issues with cyp direct inhibition (di), which were resolved through modulation of lipophilicity .
Result of Action
Similar compounds have been found to show potent activity against various biological targets .
Action Environment
Similar compounds have been found to exhibit excellent thermal stabilities with decomposition temperatures ranging from 215 °c to 340 °c .
properties
IUPAC Name |
2-amino-1-(1-methylpyrazol-4-yl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3O/c1-9-4-5(3-8-9)6(10)2-7/h3-4,6,10H,2,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKHNQZUVFSQKFD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C(CN)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1152927-77-9 | |
Record name | 2-amino-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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